Cas no 41339-67-7 (8-Desethyl Etodolac)

• Product Name: 8-Desethyl Etodolac
• CAS No: 41339-67-7
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 1061941
• PubChem ID: 10988999
• Update Time: 2025-04-20

8-Desethyl Etodolac Chemical and Physical Properties

Names and Identifiers

• 8-Desethyl Etodolac
• (1-Ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• Etodolac Imp. A (EP): 2-[(1RS)-1-Ethyl-1,3,4,9-tetrahydro-py
• CHEMBL308903
• SCHEMBL4805454
• 2-(1-ethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
• ETODOLAC IMPURITY A [EP IMPURITY]
• [(1RS)-1-ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
• 2-{1-ethyl-1H,3H,4H,9H-pyrano[3,4-b]indol-1-yl}acetic acid
• Etodolac Imp. A (EP); 2-[(1RS)-1-Ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid; 8-Desethyl Etodolac; Etodolac Impurity A
• 1-Ethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
• UNII-6E49GA3BVW
• 6E49GA3BVW
• 2-(1-Ethyl-1,3,4,9-tetrahydropyrano(3,4-b)indol-1-yl)acetic acid
• 2-[(1RS)-1-Ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid (8-Desethyl Etodolac)
• OVKMSIKSGLLUIS-UHFFFAOYSA-N
• Pyrano(3,4-b)indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-
• Etodolac impurity A [EP]
• 41339-67-7
• (1-Ethyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid

• Inchi： 1S/C15H17NO3/c1-2-15(9-13(17)18)14-11(7-8-19-15)10-5-3-4-6-12(10)16-14/h3-6,16H,2,7-9H2,1H3,(H,17,18)
• InChI Key： OVKMSIKSGLLUIS-UHFFFAOYSA-N
• SMILES： O1CCC2C3C=CC=CC=3NC=2C1(CC(=O)O)CC

Computed Properties

• Exact Mass: 259.12100
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 137-140 ºC
• Boiling Point: 491.7±35.0 °C at 760 mmHg
• Flash Point: 251.2±25.9 °C
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 62.32000
• LogP: 2.82060
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

8-Desethyl Etodolac Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives